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Compound of Interest

Compound Name: 5-Bromo-2-fluoronicotinic acid

Cat. No.: B1292196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 5-Bromo-2-
fluoronicotinic acid (CAS RN: 29241-66-5). The information is compiled and presented to

meet the needs of professionals in research and development who handle this compound.

Chemical and Physical Properties
5-Bromo-2-fluoronicotinic acid is a halogenated pyridine derivative. Its physical and chemical

properties are summarized in the table below. It is important to note that some of these values

are predicted and should be treated as estimates.
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Property Value Source(s)

Molecular Formula C₆H₃BrFNO₂ [1][2]

Molecular Weight 220.00 g/mol [3]

Appearance Colorless or yellow solid [1]

Melting Point 166-170 °C [1]

Boiling Point
324.7 °C (Predicted: 327.4 ±

42.0 °C)
[1]

Density 1.903 ± 0.06 g/cm³ (Predicted) [1]

Solubility
Soluble in water and some

organic solvents.
[1]

Vapor Pressure 8.22E-05 mmHg at 25°C [1]

Refractive Index 1.589 [1]

Hazard Identification and Classification
5-Bromo-2-fluoronicotinic acid is classified as a hazardous substance. The GHS

classification is based on its potential to cause skin and eye irritation, as well as respiratory

tract irritation.
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Hazard Class Category GHS Code Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 H315 Warning
Causes skin

irritation.[3][4]

Serious Eye

Damage/Eye

Irritation

2A H319 Warning
Causes serious

eye irritation.[4]

Specific Target

Organ Toxicity

(Single

Exposure)

3 H335 Warning

May cause

respiratory

irritation.[4]

Hazard Pictogram

Click to download full resolution via product page

Caption: GHS Exclamation Mark Pictogram for Irritation.

Toxicological Information
Detailed toxicological studies for 5-Bromo-2-fluoronicotinic acid are not readily available in

the public domain. The toxicity of this compound is not fully understood.[1] The following is a

summary of the known and potential health effects based on its GHS classification.
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Toxicity Endpoint Data Source(s)

Acute Toxicity Not available.[4] [4]

Routes of Exposure
Inhalation, eye contact, skin

contact, ingestion.[4]
[4]

Symptoms of Exposure

Eye Contact: May result in

redness, pain, or severe eye

damage. Inflammation of the

eye is characterized by

redness, watering, and itching.

[4]

[4]

Skin Contact: May result in

inflammation characterized by

itching, scaling, reddening,

blistering, pain, or dryness.[4]

[4]

Inhalation: May cause irritation

of the lungs and respiratory

system. Overexposure may

result in serious illness or

death.[4]

[4]

Carcinogenicity
IARC: Not classified. NTP: Not

listed. OSHA: Not listed.
[4]

Ecotoxicity Not available. [4]

Persistence/Degradability Not available. [4]

Bioaccumulative Potential Not available. [4]

Mobility in Soil Not available. [4]

Experimental Protocols
Specific experimental protocols for the determination of the safety data for 5-Bromo-2-
fluoronicotinic acid are not cited in the available safety data sheets. However, the GHS

classifications are typically based on standardized methodologies. The following are general

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://aksci.com/sds/W5184_SDS.pdf
https://www.benchchem.com/product/b1292196?utm_src=pdf-body
https://www.benchchem.com/product/b1292196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


descriptions of the types of experiments that would be conducted to determine the observed

hazards.

Skin Irritation Testing (OECD TG 404)
The "Causes skin irritation (H315)" classification is typically determined through in vivo studies,

often using rabbits.

Test Substance Application Observation for Erythema and Edema4 hours exposure Scoring of Skin ReactionsGrading at 1, 24, 48, 72 hours Classification based on ScoresMean score calculation

Click to download full resolution via product page

Caption: General workflow for skin irritation testing.

A measured amount of the substance is applied to a small patch of skin on a test animal. The

site is observed for signs of erythema (redness) and edema (swelling) at specified intervals.

The severity of these reactions is scored, and if the scores meet the criteria for reversible skin

damage, the substance is classified as a skin irritant.[5]

Eye Irritation Testing (OECD TG 405)
The "Causes serious eye irritation (H319)" classification is determined by applying the test

substance to the eye of a test animal, typically a rabbit.

Instillation into Conjunctival Sac Ocular ExaminationSingle dose Grading of Ocular LesionsCornea, Iris, Conjunctiva Assessment of ReversibilityObservations up to 21 days Classification

Click to download full resolution via product page

Caption: General workflow for eye irritation testing.

The eyes are examined for corneal opacity, iritis, and conjunctival redness and swelling. The

severity of these lesions is graded at various time points. Classification as causing serious eye

irritation implies that the observed effects are fully reversible within 21 days.[6]

Acute Oral Toxicity (LD50) Determination
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While no LD50 value is available for this compound, the general procedure for its determination

involves the administration of the substance to a group of laboratory animals, typically rats or

mice.[7]

Dose Preparation and Range Finding

Single Oral Administration

Animal Selection and Acclimatization

Observation for Mortality and Clinical Signs

Up to 14 days

Statistical Calculation of LD50

Click to download full resolution via product page

Caption: General workflow for LD50 determination.

Different doses of the substance are administered to separate groups of animals. The number

of mortalities in each group is recorded over a period of time, typically 14 days. Statistical

methods are then used to calculate the dose that is lethal to 50% of the test population (LD50).

[8][9]

Handling and Safety Precautions
Given the hazardous nature of 5-Bromo-2-fluoronicotinic acid, strict safety protocols must be

followed.

Personal Protective Equipment (PPE)
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Chemical Handler Required PPE

Protective Gloves

Safety Goggles/Face Shield

Lab Coat

Respirator (if dust is generated)
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Caption: Recommended Personal Protective Equipment.

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. A face

shield may be necessary for splash protection.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.

Respiratory Protection: Use in a well-ventilated area. If dust is likely to be generated, a

NIOSH-approved respirator should be used.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Wash hands thoroughly

after handling. Use only in a well-ventilated area, preferably in a chemical fume hood.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Store

locked up.[4]

First Aid Measures
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately wash skin with plenty of soap and water. Remove

contaminated clothing. Get medical advice if irritation develops.[4]

If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

Call a poison center or doctor if you feel unwell.[4]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Get medical attention.

Conclusion
5-Bromo-2-fluoronicotinic acid is a hazardous chemical that requires careful handling. While

comprehensive toxicological data is lacking, the available information clearly indicates that it is

a skin, eye, and respiratory irritant. All personnel handling this compound should be thoroughly

trained in its hazards and in the proper use of personal protective equipment and engineering

controls. The information and protocols outlined in this guide are intended to provide a

foundation for the safe use of this compound in a research and development setting. It is

imperative to consult the most up-to-date Safety Data Sheet from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Safety Guide: 5-Bromo-2-
fluoronicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292196#5-bromo-2-fluoronicotinic-acid-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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